Cas no 2228160-30-1 (1-fluoro-4-(3-fluorophenoxy)butan-2-ol)

• Product Name: 1-fluoro-4-(3-fluorophenoxy)butan-2-ol
• CAS No: 2228160-30-1
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 5963521
• PubChem ID: 165642236
• Update Time: 2025-05-24

1-fluoro-4-(3-fluorophenoxy)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(3-fluorophenoxy)butan-2-ol
• EN300-1779218
• 2228160-30-1

• Inchi： 1S/C10H12F2O2/c11-7-9(13)4-5-14-10-3-1-2-8(12)6-10/h1-3,6,9,13H,4-5,7H2
• InChI Key： LNQCSAKGJUTSJK-UHFFFAOYSA-N
• SMILES： FCC(CCOC1C=CC=C(C=1)F)O

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-fluoro-4-(3-fluorophenoxy)butan-2-ol

1-Fluoro-4-(3-Fluorophenoxy)Butan-2-Ol: A Comprehensive Overview

1-fluoro-4-(3-fluorophenoxy)butan-2-ol, also known by its CAS number 2228160-30-1, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of organofluorine compounds, which are widely used in pharmaceuticals, agrochemicals, and materials science. The presence of fluorine atoms in its structure contributes to its distinctive chemical behavior and reactivity.

The molecular structure of 1-fluoro-4-(3-fluorophenoxy)butan-2-ol consists of a butanediol backbone with a fluoro substituent at position 1 and a phenoxy group at position 4. The phenoxy group itself carries a fluorine atom at the meta position, adding further complexity to the molecule. This arrangement of functional groups makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of 1-fluoro-4-(3-fluorophenoxy)butan-2-ol is its ability to undergo nucleophilic substitution reactions. The hydroxyl group at position 2 acts as a leaving group under certain conditions, facilitating the formation of derivatives with diverse functional groups. This property has been exploited in the synthesis of advanced materials, where precise control over molecular architecture is crucial. For instance, researchers have utilized this compound to create polymer precursors with tailored mechanical and thermal properties.

In addition to its synthetic applications, 1-fluoro-4-(3-fluorophenoxy)butan-2-ol has shown promise in biological systems. Its fluorinated structure confers resistance to enzymatic degradation, making it an attractive candidate for drug delivery systems. Recent investigations have demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This attribute positions it as a valuable tool in the development of next-generation therapeutics.

The synthesis of 1-fluoro-4-(3-fluorophenoxy)butan-2-ol typically involves multi-step processes that require careful optimization. One common approach involves the reaction of 4-(3-fluorophenoxy)butanediol with appropriate electrophiles under controlled conditions. The introduction of the fluoro group at position 1 is often achieved through nucleophilic substitution or electrophilic fluorination methods. These synthetic routes are continually being refined to improve yield and selectivity, ensuring that the compound remains accessible for large-scale applications.

The environmental impact of 1-fluoro-4-(3-fluorophenoxy)butan-2-ol is another area of active research. Fluorinated compounds are known for their persistence in natural environments, which raises concerns about their long-term effects on ecosystems. Studies have shown that this compound undergoes slow degradation under aerobic conditions, primarily through microbial action. Efforts are underway to develop biodegradable analogs or alternative synthesis pathways that minimize environmental risks.

In conclusion, 1-fluoro-4-(3-fluorophenoxy)butan-2-ol, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, and environmental chemistry, underscoring its importance as a multifunctional chemical building block. As research progresses, it is anticipated that new insights into its properties and potential uses will further solidify its role in modern chemistry.